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Compound of Interest

Compound Name: Mao-B-IN-37

Cat. No.: B15618696

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive technical overview of Mao-B-IN-37, a selective

inhibitor of Monoamine Oxidase B (MAO-B). It includes key chemical properties, quantitative

inhibitory data, detailed experimental methodologies for its characterization, and visualizations

of relevant biological pathways and experimental workflows.

Core Compound Information
Mao-B-IN-37 (also referred to as Compound 37) is a derivative of the compound TT01001. It

has been identified as a selective and potent inhibitor of Monoamine Oxidase B (MAO-B), an

enzyme of significant interest in the fields of neuropharmacology and drug development for

neurodegenerative diseases.[1][2] In addition to its inhibitory activity, Mao-B-IN-37 has been

noted for its favorable metabolic stability in murine microsomes and a strong affinity for human

serum albumin, both of which are critical properties for drug candidate consideration.[1][2]

Chemical and Physical Properties
The fundamental chemical identifiers and properties for Mao-B-IN-37 are summarized below.

The structure is defined by its CAS number and can be represented by its SMILES and IUPAC
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notations.

Identifier Value Reference

CAS Number 894280-02-5 [1][2][3]

Molecular Formula C₁₄H₁₂FN₃O₃ [2][3]

Molecular Weight 289.26 g/mol [2][3]

IUPAC Name
N-(4-fluorobenzyl)-4-

nitrobenzamide

SMILES String

O=C(NCC1=CC=C(F)C=C1)N

C2=CC=C(--INVALID-LINK--

=O)C=C2

[2][3]

Quantitative Inhibitory Data
Mao-B-IN-37 demonstrates significant selectivity for MAO-B over its isoenzyme, MAO-A. The

half-maximal inhibitory concentrations (IC₅₀) are presented below. The selectivity index is

calculated as the ratio of the IC₅₀ for MAO-A to that of MAO-B.

Target Enzyme IC₅₀ Value
Selectivity Index
(MAO-A/MAO-B)

Reference

Monoamine Oxidase

B (MAO-B)
0.27 µM (270 nM) ~59 [2][3]

Monoamine Oxidase A

(MAO-A)
16 µM [2][3]

Experimental Protocols
The following section details a representative experimental protocol for determining the in vitro

inhibitory activity of Mao-B-IN-37 against MAO-B. This method is based on standard

fluorometric inhibitor screening assays widely used in the field.[4][5][6]

In Vitro MAO-B Inhibition Assay (Fluorometric)
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Objective: To determine the IC₅₀ value of Mao-B-IN-37 for the MAO-B enzyme.

Principle: This assay quantifies the hydrogen peroxide (H₂O₂) produced as a byproduct of the

MAO-B-catalyzed oxidative deamination of a substrate (e.g., kynuramine or tyramine). A

fluorescent probe reacts with H₂O₂ in the presence of a developer (horseradish peroxidase) to

generate a highly fluorescent product, which can be measured kinetically. The rate of

fluorescence increase is proportional to MAO-B activity.

Materials and Reagents:

Recombinant human MAO-B enzyme

MAO-B Assay Buffer (e.g., 100 mM potassium phosphate, pH 7.4)

MAO-B Substrate (e.g., Kynuramine or Tyramine)

Fluorescent Probe (e.g., Amplex® Red, GenieRed Probe)

Developer (e.g., Horseradish Peroxidase)

Mao-B-IN-37 (Test Inhibitor)

Selegiline (Positive Control Inhibitor)

Dimethyl Sulfoxide (DMSO, for compound dilution)

96-well black, clear-bottom microplates

Microplate reader capable of kinetic fluorescence measurement (e.g., Ex/Em = 535/587 nm)

Procedure:

Compound Preparation:

Prepare a stock solution of Mao-B-IN-37 in 100% DMSO (e.g., 10 mM).

Perform serial dilutions of the stock solution in MAO-B Assay Buffer to achieve a range of

test concentrations (e.g., 0.1 nM to 100 µM). Ensure the final DMSO concentration in the
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assay does not exceed 1-2% to avoid solvent interference.

Prepare dilutions for the positive control, Selegiline, in a similar manner.

Assay Plate Setup:

Add 10 µL of the diluted test inhibitor, control inhibitor, or assay buffer (for Enzyme Control

and No-Enzyme Control wells) to the appropriate wells of the 96-well plate.

Enzyme Incubation:

Prepare a working solution of recombinant human MAO-B enzyme in chilled MAO-B

Assay Buffer.

Add 40 µL of the MAO-B enzyme solution to all wells except the No-Enzyme Control wells.

Add 40 µL of assay buffer to the No-Enzyme Control wells.

Mix gently and incubate the plate at 37°C for 10-15 minutes to allow the inhibitor to

interact with the enzyme.

Reaction Initiation and Measurement:

Prepare a fresh Reaction Mix containing the MAO-B substrate, fluorescent probe, and

developer in MAO-B Assay Buffer.

Add 50 µL of the Reaction Mix to each well to initiate the enzymatic reaction.

Immediately place the plate into a microplate reader pre-warmed to 37°C.

Measure the fluorescence intensity (Ex/Em = 535/587 nm) in kinetic mode, recording data

points every 1-2 minutes for a duration of 30-60 minutes.

Data Analysis:

Calculate Reaction Rate: For each well, determine the rate of reaction (slope) by selecting

two time points within the linear phase of the fluorescence increase (ΔRFU/Δt).
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Calculate Percentage Inhibition: Determine the percentage of relative inhibition for each

inhibitor concentration using the formula: % Inhibition = [(Slope of Enzyme Control - Slope of

Inhibitor Well) / Slope of Enzyme Control] x 100

Determine IC₅₀: Plot the percentage inhibition against the logarithm of the inhibitor

concentration. Fit the data to a sigmoidal dose-response curve (variable slope) using

appropriate software (e.g., GraphPad Prism) to calculate the IC₅₀ value.

Visualized Pathways and Workflows
The following diagrams, created using the DOT language, illustrate key concepts related to

Mao-B-IN-37's mechanism of action and evaluation.
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MAO-B catalytic pathway and its inhibition by Mao-B-IN-37.
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Experimental workflow for the in vitro MAO-B inhibition assay.
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Signaling pathway for the regulation of MAO-B gene expression.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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